2-(Benzo[d]isoxazol-3-yl)-1-(4-(6-(furan-2-yl)pyridazin-3-yl)piperazin-1-yl)ethanone

• IUPAC Name: 2-(1,2-benzoxazol-3-yl)-1-[4-[6-(furan-2-yl)pyridazin-3-yl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C21H19N5O3/c27-21(14-17-15-4-1-2-5-18(15)29-24-17)26-11-9-25(10-12-26)20-8-7-16(22-23-20)19-6-3-13-28-19/h1-8,13H,9-12,14H2
• InChI Key: JXPQLTVACRNLQK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NN=C(C=C2)C3=CC=CO3)C(=O)CC4=NOC5=CC=CC=C54
• Molecular Formula: C21H19N5O3
• Molecular Weight: 389.4 g/mol

Description

2-(Benzo[d]isoxazol-3-yl)-1-(4-(6-(furan-2-yl)pyridazin-3-yl)piperazin-1-yl)ethanone is a useful research compound. Its molecular formula is C21H19N5O3 and its molecular weight is 389.415. The purity is usually 95%.
BenchChem offers high-quality 2-(Benzo[d]isoxazol-3-yl)-1-(4-(6-(furan-2-yl)pyridazin-3-yl)piperazin-1-yl)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(Benzo[d]isoxazol-3-yl)-1-(4-(6-(furan-2-yl)pyridazin-3-yl)piperazin-1-yl)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Chemistry and Applications

Heterocyclic chemistry, a subfield of organic chemistry, is concerned with the synthesis, properties, and applications of heterocyclic compounds, which are cyclic compounds containing atoms of at least two different elements as members of their ring(s). Research in this field has led to the development of numerous compounds with significant biological and pharmaceutical applications. For example, studies on pyrazole, pyridazine, and furan derivatives have highlighted their potential in synthesizing compounds with analgesic, anti-inflammatory, and antimicrobial activities. These findings suggest that compounds like 2-(Benzo[d]isoxazol-3-yl)-1-(4-(6-(furan-2-yl)pyridazin-3-yl)piperazin-1-yl)ethanone could be explored for similar applications, given their structural similarities with known bioactive heterocycles.

Potential for Biological Activity

Research on heterocyclic compounds has identified several with significant biological activities. For instance, compounds incorporating pyridazinone and furan moieties have been synthesized and tested for their in vivo analgesic and anti-inflammatory activities, revealing promising results. Such studies underscore the potential for 2-(Benzo[d]isoxazol-3-yl)-1-(4-(6-(furan-2-yl)pyridazin-3-yl)piperazin-1-yl)ethanone to serve as a lead compound in the development of new therapeutic agents, particularly if it shares structural features conducive to biological activity.

Synthesis and Chemical Reactions

The synthesis of heterocyclic compounds often involves complex reactions that can yield a wide range of products with diverse chemical properties. Research into the reactions of cyclic compounds with hydrazines, for example, has led to the synthesis of novel compounds with potential applications in medicinal chemistry. This indicates that further exploration into the synthetic pathways of 2-(Benzo[d]isoxazol-3-yl)-1-(4-(6-(furan-2-yl)pyridazin-3-yl)piperazin-1-yl)ethanone could reveal new chemical transformations and potentially useful derivatives.

Applications in Drug Discovery

The structural complexity and diversity of heterocyclic compounds make them integral to drug discovery and development. Many drugs on the market today contain heterocyclic rings due to their ability to interact with biological targets in specific ways. The study of compounds related to 2-(Benzo[d]isoxazol-3-yl)-1-(4-(6-(furan-2-yl)pyridazin-3-yl)piperazin-1-yl)ethanone could therefore contribute valuable insights into the design of new pharmaceuticals, especially those targeting conditions for which current treatments are inadequate.

For detailed insights and further reading, refer to the following sources:

• Davies, D. (1992). Aromatic Heterocyclic Chemistry.
• Şener, A., et al. (2002). Studies on the reactions of cyclic oxalyl compounds with hydrazines or hydrazones.
• Demchenko, A., et al. (2015). Synthesis and Biological Activity of New [1,3]Thiazolo[4,5-d]pyridazin-4(5H)-ones.